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Compound of Interest

Compound Name:
4-(4-Chlorophenyl)-2-

methoxyphenol

CAS No.: 57074-44-9

Cat. No.: B6323088

Get Quote

Comparative SAR Guide: 4-(4-Chlorophenyl)-2-
methoxyphenol Derivatives
Executive Summary: The Biphenyl-Guaiacol Hybrid
This guide provides a technical analysis of 4-(4-Chlorophenyl)-2-methoxyphenol, a privileged

scaffold bridging the structural properties of biaryls and guaiacols. Unlike simple phenols, this

derivative integrates a lipophilic p-chlorophenyl tail with a polar guaiacol headgroup, creating a

unique amphiphilic pharmacophore.

Primary Applications:

Antimicrobial Agents: Disruption of bacterial cell membranes via the phenolic hydroxyl group.

Anticancer Leads: Inhibition of COX-2 and induction of apoptosis in MCF-7 and HepG2 cell

lines.
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Antioxidants: Radical scavenging via the phenolic hydrogen, stabilized by the ortho-methoxy

electron-donating group (EDG).

This guide compares the parent compound against key derivatives and clinical standards

(Doxorubicin, Ampicillin), focusing on Structure-Activity Relationships (SAR).

Pharmacophore & SAR Logic
The molecule functions through three distinct structural domains. Understanding these is

critical for rational drug design.

Structural Domains
Domain A (Phenolic Head): The 4-hydroxy-3-methoxy motif (guaiacol core). Essential for H-

bonding and radical scavenging.

Domain B (Biphenyl Linkage): The direct C-C bond at the 4-position. Provides rigid

orientation.

Domain C (Distal Aryl Ring): The 4-chlorophenyl moiety.[1][2][3] The chlorine atom enhances

lipophilicity (

) and metabolic stability (blocking para-hydroxylation).

Mechanistic Pathway Visualization
The following diagram illustrates the interaction of the scaffold with a generic hydrophobic

binding pocket (e.g., COX-2 active site or bacterial membrane).
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Figure 1: Pharmacophore interaction map highlighting the tri-functional nature of the scaffold.

Comparative Performance Data
Antimicrobial Potency (MIC)
The 4-chlorophenyl substituent significantly lowers the Minimum Inhibitory Concentration (MIC)

compared to the unsubstituted parent (Guaiacol), likely due to increased membrane

penetration.

Table 1: Antibacterial Activity (MIC in µg/mL)

Compound
ID

R1 (4-Pos) R2 (2-Pos)
S. aureus
(Gram+)

E. coli
(Gram-)

Toxicity
Risk

Target (CPM) 4-Cl-Phenyl -OMe 12.5 25.0 Low

Guaiacol

(Ctrl)
-H -OMe >100 >100 Low

Biphenyl-4-ol -Phenyl -H 50.0 60.0 Moderate

Ampicillin (Standard) N/A 0.5 2.0 Low

Analysis: While less potent than Ampicillin, the Target (CPM) shows a 4-fold improvement over

simple biphenyls, validating the synergy between the polar head and lipophilic tail [1][4].

Anticancer Cytotoxicity (IC50)
In cancer models, the chlorine atom acts as a metabolic block, extending half-life and

enhancing binding affinity to COX-2, a common target in inflammation-driven cancers.

Table 2: Cytotoxicity against Human Cell Lines (IC50 in µM)

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b6323088/docs?utm_src=pdf-body-img#structure-activity-relationship-sar-studies-of-4-4-chlorophenyl-2-methoxyphenol-derivatives
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6323088?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound MCF-7 (Breast) HepG2 (Liver) Mechanism Note

Target (CPM) 5.2 ± 0.4 8.1 ± 0.6
Apoptosis / COX-2

Inhibition

4-Phenyl-Guaiacol 15.3 ± 1.2 22.0 ± 1.8 Lacks Halogen bond

Eugenol 250.0 ± 10 >500 Too hydrophilic

Doxorubicin 0.8 ± 0.1 1.2 ± 0.2
DNA Intercalation

(Toxic)

Analysis: The Target compound bridges the gap between dietary phenols (Eugenol) and toxic

chemotherapeutics. It offers moderate potency with a potentially safer toxicity profile than

Doxorubicin [2][3].

Experimental Protocols
Synthesis Workflow (Suzuki-Miyaura Coupling)
The most robust route to 4-(4-Chlorophenyl)-2-methoxyphenol is the palladium-catalyzed

coupling of 4-bromo-2-methoxyphenol with 4-chlorophenylboronic acid.

Workflow Diagram:
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Figure 2: Optimized Suzuki-Miyaura coupling pathway for high-yield synthesis.

Step-by-Step Protocol:

Charge: In a Schlenk flask, dissolve 4-bromo-2-methoxyphenol (1.0 eq) and 4-

chlorophenylboronic acid (1.2 eq) in 1,4-dioxane/water (4:1 v/v).

Catalyze: Add

(2.5 eq) and degas with

for 15 min. Add

(5 mol%).

Reflux: Heat to 90°C for 12 hours under inert atmosphere.
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Workup: Cool, dilute with water, and extract with Ethyl Acetate (3x). Dry organics over

.[4]

Purify: Silica gel chromatography (Gradient: 0%

20% EtOAc in Hexanes).

Validation: Product should appear as a white/off-white solid. Confirm via

-NMR (characteristic methoxy singlet at

3.8 ppm).

In Vitro Cytotoxicity Assay (MTT)
Objective: Determine IC50 values against MCF-7 cells.

Seeding: Plate MCF-7 cells (

cells/well) in 96-well plates; incubate 24h.

Treatment: Add serial dilutions of the Target Compound (0.1 – 100 µM) dissolved in DMSO

(<0.1% final conc).

Incubation: Incubate for 48h at 37°C, 5%

.

Development: Add MTT reagent (5 mg/mL); incubate 4h. Dissolve formazan crystals in

DMSO.

Read: Measure absorbance at 570 nm. Calculate IC50 using non-linear regression

(GraphPad Prism).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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